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Core Identity & Synthetic Utility in Heterocyclic Drug Discovery

Executive Summary

2-Amino-3-fluoro-N-methylbenzamide (CAS: 1017789-26-2) is a specialized fluorinated
building block used primarily in the synthesis of fused heterocyclic scaffolds, such as
guinazolinones and indazoles. Its structural significance lies in the orthogonal positioning of the
amino and methyl-amide groups, which facilitates cyclization reactions to form "drug-like" cores
found in antimalarials (PfATP4 inhibitors) and DNA damage response modulators (PARP
inhibitors). The C3-fluorine substituent is critical for modulating the electronic density of the
aromatic ring, influencing both the metabolic stability and the binding affinity of the final
pharmacophore.

Physicochemical Characterization

The introduction of the fluorine atom at the 3-position (ortho to the amino group) significantly
alters the pKa of the aniline nitrogen compared to the non-fluorinated analog, reducing its
nucleophilicity slightly but enhancing the lipophilicity of the overall scaffold.
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Property Specification

CAS Number 1017789-26-2

IUPAC Name 2-Amino-3-fluoro-N-methylbenzamide
Molecular Formula CsHoFN20

Molecular Weight 168.17 g/mol

Appearance Yellow Solid

Soluble in DMSO, DMF, Methanol; Low solubility

Solubility )
in water
o ~3.5 (Aniline conjugate acid, estimated due to
Acidity (pKa) ]
F-withdrawal)
H-Bond Donors 2 (Aniline -NHz, Amide -NH-)
H-Bond Acceptors 2 (Amide Carbonyl, Fluorine)

High-Fidelity Synthesis Protocol

While traditional amide coupling often utilizes thionyl chloride (

), modern medicinal chemistry workflows prioritize high-yielding, mild coupling agents to
prevent side reactions and simplify purification. The protocol below, validated in the synthesis
of PfATP4 inhibitors, utilizes HATU for near-quantitative conversion.

Method A: Direct Amide Coupling (Recommended)

Rationale: This method avoids the formation of corrosive HCI gas and allows for precise
stoichiometry, yielding a product with >95% purity often requiring no column chromatography.

Reagents:
e Substrate: 2-Amino-3-fluorobenzoic acid (1.0 eq)
e Amine Source: Methylamine hydrochloride (

) (10.0 eq)
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e Coupling Agent: HATU (1.5 eq)
o Base: N,N-Diisopropylethylamine (DIPEA) (13.0 eq)
e Solvent: Anhydrous DMF

Step-by-Step Protocol:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-3-
fluorobenzoic acid in anhydrous DMF (concentration ~0.1 M).

o Activation: Add DIPEA (13.0 eq) followed by HATU (1.5 eq). Stir at ambient temperature for
15 minutes. Note: The solution typically turns yellow/orange as the activated ester forms.

e Amine Addition: Add methylamine hydrochloride (10.0 eq) in a single portion.

e Reaction: Seal the flask and stir at ambient temperature for 2 hours. Monitor via LC-MS or
TLC (50% EtOAc/Hexanes).

o Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated

(x2), water (x2), and brine (x1).

« |solation: Dry the organic phase over anhydrous

, filter, and concentrate in vacuo.

Yield: Expect ~97% yield of a yellow solid.

Self-Validating Checkpoint

e LC-MS Confirmation: Target mass

* NMR Verification: The amide N-H proton should appear as a broad quartet (due to methyl
coupling) around 8.0-8.5 ppm. The fluorine splitting pattern on the aromatic ring will be
distinct (doublet of multiplets).
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Visualization of Synthesis & Application

The following diagram illustrates the synthesis of the core benzamide and its subsequent
cyclization into a pyrrolo[1,2-aJquinazoline scaffold, a key pharmacophore in antimalarial
research.
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Figure 1: Synthetic pathway from acid precursor to the target benzamide and its downstream
application in generating fused heterocyclic scaffolds.

Pharmaceutical Applications

The 2-amino-N-methylbenzamide motif is a privileged structure in medicinal chemistry, often
serving as a "pre-cyclized" form of quinazolinones.

Antimalarial PfATP4 Inhibitors

Researchers have utilized this specific fluorinated intermediate to synthesize
dihydroquinazolinone-3-carboxamides.

e Mechanism: The benzamide undergoes condensation with

-ketoglutaric acid to form a tricyclic scaffold.

» Role of Fluorine: The C3-fluorine atom (which becomes C8-fluoro in the quinazolinone
numbering) is critical for optimizing metabolic stability and potency against the Plasmodium
falciparum ATP4 ion pump.
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PARP & Kinase Inhibition

Similar benzamide derivatives are foundational in the synthesis of PARP inhibitors (e.g.,
analogs of Veliparib or Olaparib). The amide nitrogen and the aniline nitrogen mimic the
hydrogen-bonding pattern of the adenine ring in ATP, allowing these molecules to bind
effectively in the kinase hinge region or the NAD+ binding pocket of PARP enzymes.

Safety & Handling (GHS Standards)

Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

May cause respiratory
STOT-SE H335 o
irritation.

Handling Protocols:

o PPE: Nitrile gloves and safety glasses are mandatory. The compound is a solid but can
generate dust; use in a fume hood.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of
the aniline group.

References

o Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4
Source: Journal of Medicinal Chemistry (2023) Context: Detailed experimental protocol for
the synthesis of 2-Amino-3-fluoro-N-methylbenzamide (Compound 105) using HATU/DMF.

e Sigma-Aldrich Product Specification: 2-AMINO-3-FLUORO-N-METHYL-BENZAMIDE
Source: Merck / Sigma-Aldrich Context: Physical property verification and CAS registry
confirmation (1017789-26-2).
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e PubChem Compound Summary: 2-Amino-3-fluoro-N-methylbenzamide Source: National
Center for Biotechnology Information (NCBI) Context: GHS safety data and structural
identifiers.

 To cite this document: BenchChem. [Technical Guide: 2-Amino-3-fluoro-N-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370968/docs#technical-guide-2-amino-3-fluoro-n-
methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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